N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H22N2O4/c1-15-8-9-17(24-26-20-13-18(28-3)10-11-22(20)30-24)12-19(15)25-23(27)14-29-21-7-5-4-6-16(21)2/h4-13H,14H2,1-3H3,(H,25,27)
• InChI Key: ZXVFRPAPCWSYSY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)COC4=CC=CC=C4C

Description

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-methylphenoxy)acetamide, commonly known as MBAA, is a chemical compound that has gained significant attention in scientific research in recent years. MBAA is a synthetic compound that belongs to the class of benzoxazole derivatives and has been found to exhibit potential therapeutic properties.

Mechanism of Action

The mechanism of action of MBAA is not fully understood. However, studies have suggested that it may exert its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects
Studies have shown that MBAA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to reduce oxidative stress and protect against neuronal cell death. Additionally, MBAA has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of MBAA is its potential therapeutic properties. However, there are also some limitations to its use in lab experiments. For example, MBAA is a synthetic compound that may have limited bioavailability and may not be suitable for use in vivo.

Future Directions

There are several future directions for research on MBAA. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of the potential use of MBAA in the treatment of neurodegenerative diseases. Additionally, more studies are needed to fully understand the mechanism of action of MBAA and its potential therapeutic applications.
Conclusion
In conclusion, MBAA is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities and may have potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of MBAA and its potential therapeutic applications.

Synthesis Methods

The synthesis of MBAA involves a multi-step process that includes the reaction of 2-methylphenol with 2-bromoacetophenone to produce 2-(2-methylphenoxy)acetophenone. The next step involves the reaction of 5-amino-2-methylphenol with 2-chlorobenzoic acid to produce 5-(2-chlorobenzoyl)-2-methylphenol. Finally, the two intermediate compounds are reacted to produce MBAA.

Scientific Research Applications

MBAA has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. MBAA has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.